Cas no 2172131-65-4 (2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-2,3-dihydro-1H-indol-3-yl}acetic acid)

• Product Name: 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-2,3-dihydro-1H-indol-3-yl}acetic acid
• CAS No: 2172131-65-4
• MF: C₂₇H₂₄N₂O₅
• MW: 456.489867210388
• CID: 6385907
• PubChem ID: 165513572
• Update Time: 2025-05-27

2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-2,3-dihydro-1H-indol-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-2,3-dihydro-1H-indol-3-yl}acetic acid
• EN300-1496574
• 2172131-65-4
• 2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetyl]-2,3-dihydro-1H-indol-3-yl}acetic acid

• Inchi： 1S/C27H24N2O5/c30-25(29-15-17(13-26(31)32)18-7-5-6-12-24(18)29)14-28-27(33)34-16-23-21-10-3-1-8-19(21)20-9-2-4-11-22(20)23/h1-12,17,23H,13-16H2,(H,28,33)(H,31,32)
• InChI Key： LVBIGVHNPLFBJK-UHFFFAOYSA-N
• SMILES： O(C(NCC(N1C2C=CC=CC=2C(CC(=O)O)C1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 456.16852187g/mol
• Monoisotopic Mass: 456.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-2,3-dihydro-1H-indol-3-yl}acetic acid

Comprehensive Analysis of 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-2,3-dihydro-1H-indol-3-yl}acetic acid (CAS No. 2172131-65-4)

The compound 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-2,3-dihydro-1H-indol-3-yl}acetic acid (CAS No. 2172131-65-4) is a highly specialized Fmoc-protected amino acid derivative, widely recognized in the fields of peptide synthesis and pharmaceutical research. Its unique structure, featuring an indole acetic acid backbone and an Fmoc-protecting group, makes it a valuable building block for designing bioactive peptides and small molecules. Researchers and industry professionals frequently search for this compound due to its applications in drug discovery, bioconjugation, and proteomics studies.

One of the most compelling aspects of CAS No. 2172131-65-4 is its role in solid-phase peptide synthesis (SPPS). The Fmoc group is a cornerstone of modern peptide chemistry, offering orthogonal protection for amino acids during synthesis. This compound’s indole-3-acetic acid moiety further enhances its utility, as it can be incorporated into peptides to modulate their physicochemical properties or biological activity. Recent trends in AI-driven drug design and high-throughput screening have amplified interest in such derivatives, as they enable the rapid assembly of diverse peptide libraries for target validation.

In addition to its synthetic applications, 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-2,3-dihydro-1H-indol-3-yl}acetic acid has garnered attention for its potential in biomarker development and diagnostic tools. The indole scaffold is prevalent in natural products and pharmaceuticals, making this compound a promising candidate for probing enzyme-substrate interactions or designing fluorescent probes. Searches for "Fmoc-indole derivatives" and "peptide modifications" have surged in recent years, reflecting the growing demand for tailored synthetic intermediates.

From a technical standpoint, the compound’s CAS No. 2172131-65-4 ensures precise identification in regulatory and commercial contexts. Its molecular weight and solubility profile are critical parameters for researchers optimizing reaction conditions. Notably, the acetic acid side chain allows for further functionalization, such as coupling to resins or other biomolecules, aligning with the rising popularity of click chemistry and cross-coupling reactions in medicinal chemistry.

As the scientific community continues to explore peptide-based therapeutics and precision medicine, compounds like 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-2,3-dihydro-1H-indol-3-yl}acetic acid will remain indispensable. Its versatility bridges gaps between organic synthesis and biological applications, addressing key challenges in drug delivery and molecular imaging. For those investigating "Fmoc-protected amino acids" or "indole derivatives in drug design," this compound offers a robust platform for innovation.

In summary, CAS No. 2172131-65-4 represents a convergence of chemical ingenuity and practical utility. Its relevance to peptide engineering, biopharmaceuticals, and material science underscores its importance in contemporary research. By leveraging its structural features, scientists can unlock new possibilities in therapeutic development and biomolecular engineering, ensuring its continued prominence in the scientific lexicon.